Cas no 790681-68-4 (4-cyclohexyl-5-{(3-methoxyphenyl)aminomethyl}-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclohexyl-5-{(3-methoxyphenyl)aminomethyl}-4H-1,2,4-triazole-3-thiol
• CAS No: 790681-68-4
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• MDL: MFCD06358656
• CID: 844181
• PubChem ID: 2517698
• Update Time: 2025-10-12

4-cyclohexyl-5-{(3-methoxyphenyl)aminomethyl}-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOHEXYL-5-[[(3-METHOXYPHENYL)AMINO]METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-cyclohexyl-5-{[(3-methoxyphenyl)amino]methyl}-4H-1,2,4-triazole-3-thiol
• 4-cyclohexyl-5-{(3-methoxyphenyl)aminomethyl}-4H-1,2,4-triazole-3-thiol
• SR-01000058946-1
• 790681-68-4
• J-515237
• SR-01000058946
• 4-Cyclohexyl-5-(((3-methoxyphenyl)amino)methyl)-4H-1,2,4-triazole-3-thiol
• 4-cyclohexyl-3-[(3-methoxyanilino)methyl]-1H-1,2,4-triazole-5-thione
• AKOS005198557
• 4-Cyclohexyl-5-([(3-methoxyphenyl)amino]methyl)-4h-1,2,4-triazole-3-thiol
• C16H22N4OS
• Z57033946
• EN300-11128
• G32483
• 4-cyclohexyl-5-{[(3-methoxyphenyl)amino]methyl}-2H-1,2,4-triazole-3-thione
• 4-CYCLOHEXYL-5-(((3-METHOXYPHENYL)AMINO)METHYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOLE-3-THIONE

• MDL： MFCD06358656
• Inchi： 1S/C16H22N4OS/c1-21-14-9-5-6-12(10-14)17-11-15-18-19-16(22)20(15)13-7-3-2-4-8-13/h5-6,9-10,13,17H,2-4,7-8,11H2,1H3,(H,19,22)
• InChI Key： YRMGQODEVIFQOJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC2C=CC=C(C=2)OC)N1C1CCCCC1

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81Ų